Cas no 46408-42-8 (2-(1H-imidazol-1-yl)-1-phenylpropan-1-one)

• Product Name: 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one
• CAS No: 46408-42-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 3991091
• Update Time: 2025-05-25

2-(1H-imidazol-1-yl)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-(1H-imidazol-1-yl)-1-phenyl-
• 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one

• Inchi： 1S/C12H12N2O/c1-10(14-8-7-13-9-14)12(15)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： NEMQLZHEQLCIBS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(N1C=NC=C1)C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 386.9±25.0 °C(Predicted)
• pka: 6.31±0.20(Predicted)

Additional information on 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one

Introduction to 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one (CAS No. 46408-42-8)

2-(1H-imidazol-1-yl)-1-phenylpropan-1-one, identified by the Chemical Abstracts Service registry number 46408-42-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic ketone features a unique structural motif combining an imidazole ring with a phenyl-substituted propanone backbone, making it a versatile scaffold for the development of bioactive molecules. The imidazole moiety, known for its presence in numerous biologically relevant molecules such as histamine and nucleoside analogs, contributes to the compound's potential pharmacological properties. Meanwhile, the phenylpropanone segment offers opportunities for further functionalization, enabling the design of derivatives with tailored biological activities.

The synthesis and exploration of 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one have garnered attention due to its potential applications in drug discovery. Recent advances in medicinal chemistry have highlighted the importance of imidazole-based compounds in modulating various biological pathways. For instance, derivatives of imidazole have been investigated for their roles in enzyme inhibition, receptor binding, and anti-inflammatory effects. The presence of the phenyl group in 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one enhances its lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This balance between hydrophilicity and lipophilicity makes the compound a promising candidate for further pharmacological evaluation.

In the context of contemporary research, 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one has been explored as a precursor in the synthesis of more complex molecules with therapeutic potential. The imidazole ring can serve as a handle for further chemical modifications, allowing researchers to introduce additional functional groups or linkages that may enhance target specificity or improve pharmacokinetic properties. For example, recent studies have demonstrated the utility of this compound in generating derivatives with antimicrobial and anti-cancer activities. The phenylpropanone core provides a stable framework for these modifications, ensuring structural integrity while allowing for diverse chemical transformations.

The pharmacological profile of 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one is still under active investigation, but preliminary studies suggest promising avenues for therapeutic intervention. The compound's ability to interact with biological targets such as enzymes and receptors may make it useful in treating conditions ranging from neurological disorders to metabolic diseases. Moreover, its unique structural features offer opportunities for designing molecules that exhibit selectivity over off-target effects—a crucial aspect of modern drug development. As research progresses, it is anticipated that 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one will emerge as a valuable tool in the pharmacopeia of future therapeutics.

The synthetic pathways to 2-(1H-imidazol-1-yl)-1-phenylpropan-1-one have also been optimized to ensure scalability and efficiency. Modern synthetic methodologies leverage catalytic processes and green chemistry principles to minimize waste and improve yields. These advancements not only facilitate the production of the compound but also align with broader efforts to promote sustainable pharmaceutical manufacturing. By employing innovative synthetic strategies, researchers can access large quantities of high-purity material, which is essential for rigorous biological testing and clinical development.

In conclusion,2-(1H-imidazol-1-yli)-l-phenoxypropa-n-l-one (CAS No. 464084248) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural composition and diverse biological interactions make it a compelling candidate for further exploration. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.